molecular formula C12H15N3O3 B8582354 Ethyl 1-(pyrimidine-5-carboxamido)cyclobutanecarboxylate

Ethyl 1-(pyrimidine-5-carboxamido)cyclobutanecarboxylate

Cat. No. B8582354
M. Wt: 249.27 g/mol
InChI Key: XJBAMZJCQJRWPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 1-(pyrimidine-5-carboxamido)cyclobutanecarboxylate is a useful research compound. Its molecular formula is C12H15N3O3 and its molecular weight is 249.27 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H15N3O3

Molecular Weight

249.27 g/mol

IUPAC Name

ethyl 1-(pyrimidine-5-carbonylamino)cyclobutane-1-carboxylate

InChI

InChI=1S/C12H15N3O3/c1-2-18-11(17)12(4-3-5-12)15-10(16)9-6-13-8-14-7-9/h6-8H,2-5H2,1H3,(H,15,16)

InChI Key

XJBAMZJCQJRWPI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(CCC1)NC(=O)C2=CN=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a room temperature, stirred solution of the above mentioned amine hydrochloride (1.03 g, 5.73 mmol) in DMF (30.0 mL) was added HOBt.H2O (0.879 g, 5.73 mmol), pyrimidine-5-carboxylic acid (0.783 g, 6.31 mmol), EDCI (1.21 g, 6.31 mmol) and lastly triethylamine (1.60 mL, 11.5 mmol). After overnight stirring (ca. 15 h) most of the solvent was removed under reduced pressure. The residue was then diluted with EtOAc and 5% aqueous sodium bicarbonate. This aqueous layer was extracted twice with EtOAc. The combined organics were washed with saturated copper (II) sulfate, half brine (twice) and then brine. The organic layer was dried over sodium sulfate, filtered and evaporated under reduced pressure to obtain a residue, which was subject to silica gel chromatography. Collection of the product containing fractions and removal of solvent yielded ethyl 1-[(pyrimidin-5-ylcarbonyl)amino]-cyclobutanecarboxylate (0.939 g) as a white crystalline solid, giving proton NMR and LC/MS data consistent with theory.
[Compound]
Name
amine hydrochloride
Quantity
1.03 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0.879 g
Type
reactant
Reaction Step Three
Quantity
0.783 g
Type
reactant
Reaction Step Four
Name
Quantity
1.21 g
Type
reactant
Reaction Step Five
Quantity
1.6 mL
Type
reactant
Reaction Step Six
Name
Quantity
30 mL
Type
solvent
Reaction Step Seven

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